Cas no 2227847-50-7 (rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol
• CAS No: 2227847-50-7
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5967002
• PubChem ID: 165602282
• Update Time: 2025-11-06

rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol
• 2227847-50-7
• EN300-1636323

• Inchi： 1S/C8H14N4O/c1-12-10-8(9-11-12)6-4-2-3-5-7(6)13/h6-7,13H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： JOFKKZMMBMWRFI-RNFRBKRXSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C1N=NN(C)N=1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų

Additional information on rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol

Chemical Profile of rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol (CAS No. 2227847-50-7)

rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol is a meticulously synthesized chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2227847-50-7, represents a fascinating intersection of structural complexity and potential biological activity. The presence of a cyclohexane ring substituted with a 2-methyl-2H-1,2,3,4-tetrazol-5-yl moiety introduces intriguing electronic and steric properties, making it a candidate for further exploration in drug discovery and molecular recognition.

The stereochemistry of the compound is defined by the (1R,2S) configuration at the cyclohexanone stereocenters, which is critical for its interaction with biological targets. The use of such specific stereochemical descriptors underscores the importance of chirality in determining pharmacological outcomes. In modern drug development, the precise control of stereochemistry is not merely an academic exercise but a practical necessity to ensure efficacy and minimize adverse effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. The tetrazole group in rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol is known to exhibit versatile interactions with biological receptors due to its nitrogen-rich scaffold. This feature has been leveraged in the design of novel bioactive molecules targeting various therapeutic areas. For instance, tetrazole derivatives have shown promise as kinase inhibitors and antimicrobial agents.

The cyclohexanol backbone provides a flexible scaffold that can adapt to the binding pockets of proteins or enzymes. The (1R,2S) configuration may confer specific interactions with hydrophobic or polar residues in a target protein, influencing both affinity and selectivity. Such structural features are often exploited in rational drug design to optimize pharmacokinetic profiles.

In the context of medicinal chemistry research, this compound exemplifies the growing trend toward designing molecules with multiple functional groups that can engage multiple binding sites simultaneously. This approach has been termed "multitarget directed ligand design" (MTDL) and holds promise for developing drugs with enhanced therapeutic effects and reduced side effects. The racemic mixture, as indicated by the prefix "rac-", suggests that further investigation into enantiopure forms may reveal additional pharmacological insights.

Experimental techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the structure of rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol. These methods provide detailed information about atomic connectivity and conformational preferences, which are essential for understanding its reactivity and potential interactions with biological systems. High-resolution NMR studies have revealed that the compound exists primarily as a single diastereomer under physiological conditions.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the introduction of the tetrazole group via nucleophilic substitution or cycloaddition reactions followed by stereoselective functionalization at the cyclohexanone center. Advances in catalytic methods have made it possible to perform these transformations under milder conditions with higher enantioselectivity.

From a computational perspective, molecular docking studies have been conducted to explore potential binding interactions between rac-(1R,2S)-2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol and various biological targets. These simulations have suggested that it may interact with enzymes involved in metabolic pathways or receptors expressed on cell surfaces. Such insights are valuable for guiding experimental efforts toward validating these hypotheses through wet-lab testing.

The compound's structural features also make it an attractive candidate for material science applications beyond pharmaceuticals. For example, its rigid yet flexible framework could be exploited in designing polymers or supramolecular assemblies with tailored properties. Additionally，the presence of electron-rich nitrogen atoms suggests potential utility as a ligand in coordination chemistry or catalysis.

Future research directions may include exploring derivatives of this molecule by modifying either the cyclohexanol moiety or the tetrazole group. Such modifications could lead to novel analogs with enhanced potency or selectivity against specific biological targets. Furthermore，investigations into its pharmacokinetic behavior—such as solubility、metabolism，and excretion—will be crucial for assessing its suitability for clinical development.

In summary，rac-(1R，２S)-２-(２-methyl－２H－１，２，３，４－tetrazol－５－yl)cyclohexan－１－ol (CAS No．2227847－50－7) represents an intriguing molecular entity with significant potential in both academic research and industrial applications．Its complex structure、unique stereochemistry、and versatile functional groups position it as a valuable scaffold for further exploration．As computational methods continue to advance，the ability to predict and validate biological activity will only improve，opening new avenues for drug discovery．